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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic anhydride

Cat. No.: B1297667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 3,4-
Dichlorobenzoic anhydride (CAS No. 86866-14-0), a chemical intermediate of interest in

pharmaceutical and chemical synthesis. This document synthesizes available data from safety

data sheets (SDS) and public chemical databases to inform on its handling, storage, and

potential hazards. Due to a lack of extensive publicly available toxicological studies on this

specific compound, data for structurally related chemicals and standardized testing protocols

are referenced to provide a broader understanding of its potential risks.

Chemical and Physical Properties
A foundational aspect of chemical safety is understanding a substance's physical and chemical

properties. These characteristics influence its behavior under various conditions and are critical

for designing safe experimental and handling procedures. The available data for 3,4-
Dichlorobenzoic anhydride is summarized below.
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Property Value Source

Molecular Formula C₁₄H₆Cl₄O₃ PubChem[1]

Molecular Weight 364.0 g/mol PubChem[1]

IUPAC Name
(3,4-dichlorobenzoyl) 3,4-

dichlorobenzoate
PubChem[1]

CAS Number 86866-14-0 PubChem[1]

Appearance Powder or liquid Amadis Chemical[2]

Purity 97% Amadis Chemical[2]

Hazard Identification and Classification
3,4-Dichlorobenzoic anhydride is classified as an irritant to the skin, eyes, and respiratory

tract according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).[1][3]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictogram:

Irritant (Exclamation Mark)[1]

Toxicological Profile
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Comprehensive toxicological data for 3,4-Dichlorobenzoic anhydride, such as LD50 and

LC50 values, are not readily available in the public domain. The toxicological properties have

not been fully investigated.[3] To provide some context, data for the structurally related

compound, 2,4-Dichlorobenzoic acid, is presented below. It is crucial to note that this data may

not be directly extrapolated to 3,4-Dichlorobenzoic anhydride.

Test Species Route Value
Reference
Compound

LD50 (Lethal

Dose, 50%)
Mouse Oral 830 mg/kg

2,4-

Dichlorobenzoic

acid

No data was found regarding the carcinogenicity, mutagenicity, or reproductive toxicity of 3,4-
Dichlorobenzoic anhydride.[4]

First Aid Measures
In case of exposure to 3,4-Dichlorobenzoic anhydride, the following first aid measures are

recommended[3]:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Handling, Storage, and Personal Protection
Safe handling and storage are paramount to minimizing exposure risk.
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Handling:

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Use only outdoors or in a well-ventilated area.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash face, hands, and any exposed skin thoroughly after handling.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store locked up.[3]

Experimental Protocols for Hazard Assessment
While specific experimental reports for 3,4-Dichlorobenzoic anhydride were not found, this

section outlines the standard methodologies for assessing the types of hazards it is known to

present.

Skin Irritation Testing
The potential for a chemical to cause skin irritation is typically assessed using standardized

protocols, such as the OECD Test Guideline 404 for acute dermal irritation/corrosion.[5]

Methodology Overview (Based on OECD TG 404):

Test Animal: The albino rabbit is the historical model.[6]

Procedure: A small area of the animal's skin is shaved. The test substance (0.5 mL of liquid

or 0.5 g of solid or paste) is applied to a small square of gauze, which is then placed on the

shaved skin. The patch is covered with an occlusive dressing.[5]

Observation: The dressing is removed after a set period (e.g., 4 hours), and the skin is

evaluated for erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48,

and 72 hours after patch removal).[5]
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Scoring: The severity of the skin reaction is scored, and the substance is classified based on

these scores.

In Vitro Alternatives: To reduce animal testing, in vitro methods using reconstructed human

epidermis (RhE) models are now widely used (OECD TG 439).[5] These methods involve

applying the test chemical to the tissue model and assessing cell viability, typically through an

MTT assay.[7]

Respiratory Irritation Assessment
Assessing respiratory irritation often involves a combination of in vitro and in silico methods.

Methodology Overview:

In Vitro Models: Three-dimensional cell culture models that replicate regions of the human

respiratory tract (e.g., nasal or bronchial epithelial tissues) are used.[8]

Exposure: These models are exposed to the test chemical, either as a vapor or an aerosol.

Endpoint Measurement: The irritant potential is evaluated by measuring endpoints such as

cytotoxicity and the release of pro-inflammatory cytokines (e.g., IL-6, IL-8).[8]

In Silico Modeling: Computational models, such as the Multi-Path Particle Dosimetry (MPPD)

model, can be used to simulate the deposition of the chemical in the respiratory tract to

estimate the delivered dose to different regions.[8]

Safety Workflow and Logic
The following diagrams illustrate the logical flow of information and actions related to chemical

safety assessment and response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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